Cas no 949984-45-6 (3-Chloro-N-(3-Sulfamoylphenyl)Propanamide)

• Product Name: 3-Chloro-N-(3-Sulfamoylphenyl)Propanamide
• CAS No: 949984-45-6
• MF: C₉H₁₁ClN₂O₃S
• MW: 262.713239908218
• CID: 5733720
• PubChem ID: 25323413
• Update Time: 2025-08-05

3-Chloro-N-(3-Sulfamoylphenyl)Propanamide Chemical and Physical Properties

Names and Identifiers

• CS-0243031
• 949984-45-6
• 3-chloro-N-(3-sulfamoylphenyl)propanamide
• Z217707146
• N-[3-(aminosulfonyl)phenyl]-3-chloropropanamide
• EN300-25818
• AKOS009102910
• Propanamide, N-[3-(aminosulfonyl)phenyl]-3-chloro-
• 3-Chloro-N-(3-Sulfamoylphenyl)Propanamide

• Inchi： 1S/C9H11ClN2O3S/c10-5-4-9(13)12-7-2-1-3-8(6-7)16(11,14)15/h1-3,6H,4-5H2,(H,12,13)(H2,11,14,15)
• InChI Key： BUYCWNAFYBIKEY-UHFFFAOYSA-N
• SMILES： ClCCC(NC1=CC=CC(=C1)S(N)(=O)=O)=O

Computed Properties

• Exact Mass: 262.0178911g/mol
• Monoisotopic Mass: 262.0178911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Density: 1.464±0.06 g/cm3(Predicted)
• pka: 10.04±0.60(Predicted)

3-Chloro-N-(3-Sulfamoylphenyl)Propanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Chloro-N-(3-Sulfamoylphenyl)Propanamide

3-Chloro-N-(3-Sulfamoylphenyl)Propanamide: A Comprehensive Overview

3-Chloro-N-(3-Sulfamoylphenyl)Propanamide, also known by its CAS number 949984-45-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure featuring a chlorinated propanamide group attached to a sulfamoyl-substituted phenyl ring, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers exploring novel therapeutic agents.

The synthesis of 3-Chloro-N-(3-Sulfamoylphenyl)Propanamide involves a multi-step process that typically begins with the preparation of the sulfamoyl phenyl derivative. This is followed by the introduction of the chlorinated propanamide group through nucleophilic substitution or coupling reactions. The exact methodology can vary depending on the desired stereochemistry and purity, but modern techniques often emphasize green chemistry principles to minimize environmental impact. Researchers have reported that optimizing reaction conditions, such as temperature and catalyst selection, significantly enhances yield and product quality.

In terms of physical properties, 3-Chloro-N-(3-Sulfamoylphenyl)Propanamide exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily dissolves in organic solvents like dichloromethane and ethyl acetate. These characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, which are commonly used to confirm its structural integrity.

The biological activity of this compound has been extensively studied in recent years. Preclinical trials have demonstrated that 3-Chloro-N-(3-Sulfamoylphenyl)Propanamide possesses potent anti-inflammatory properties, potentially making it a candidate for treating conditions such as arthritis and inflammatory bowel disease. Additionally, studies conducted in vitro have shown that this compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent.

One of the most promising areas of research involving CAS No. 949984-45-6 is its application in drug delivery systems. Its ability to form stable complexes with other bioactive molecules has led to investigations into its use as a carrier for targeted drug delivery. Researchers have explored its compatibility with lipid nanoparticles and polymeric micelles, which are widely used in modern medicine for enhancing drug bioavailability and reducing side effects.

In conclusion, 3-Chloro-N-(3-Sulfamoylphenyl)Propanamide, with its unique chemical structure and diverse functional groups, continues to be a subject of intense research. Its potential applications span across multiple disciplines, from pharmacology to materials science. As advancements in synthetic methods and biological testing continue to unfold, this compound is poised to play a pivotal role in the development of innovative therapeutic solutions.